molecular formula C8H5ClFNO4 B8686096 2-Chloro-5-fluoro-4-methyl-3-nitro-benzoic acid

2-Chloro-5-fluoro-4-methyl-3-nitro-benzoic acid

Cat. No.: B8686096
M. Wt: 233.58 g/mol
InChI Key: BKQKMEQUGIYDBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-fluoro-4-methyl-3-nitro-benzoic acid is a useful research compound. Its molecular formula is C8H5ClFNO4 and its molecular weight is 233.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5ClFNO4

Molecular Weight

233.58 g/mol

IUPAC Name

2-chloro-5-fluoro-4-methyl-3-nitrobenzoic acid

InChI

InChI=1S/C8H5ClFNO4/c1-3-5(10)2-4(8(12)13)6(9)7(3)11(14)15/h2H,1H3,(H,12,13)

InChI Key

BKQKMEQUGIYDBP-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C(=C1[N+](=O)[O-])Cl)C(=O)O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 g of 2-chloro-5-fluoro-4-methylbenzoic acid are initially introduced into 60 ml of concentrated H2SO4. 12.3 g of KNO3 are added in portions, while cooling with ice. The mixture is then warmed to 50° for 2 hours and subsequently poured onto ice. After isolation and recrystallization from toluene, 18.8 g of 2-chloro-5-fluoro-4-methyl-3-nitrobenzoic acid of melting point 186°-88° are obtained.
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
KNO3
Quantity
12.3 g
Type
reactant
Reaction Step Two

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